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Compound of Interest

Compound Name: C.l. Sulphur Yellow 2

Cat. No.: B074651

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Sulphur Light Yellow GC
(C.I. Sulphur Yellow 2) from three leading, albeit anonymized, suppliers: Supplier A, Supplier
B, and Supplier C. The comparison is based on a series of standardized experimental protocols
to evaluate key performance metrics relevant to textile dyeing applications. All quantitative data
Is summarized for ease of comparison, and detailed experimental methodologies are provided.

Comparative Performance Data

The following table summarizes the key performance indicators of Sulphur Light Yellow GC
from the three suppliers. The data presented is a synthesis of results from the experimental
protocols detailed in the subsequent section.
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Performance = lier A = lier B = lier C Standard Test
upplier upplier upplier
Metric - A H Method
Internal
Dye Strength (%) 100.2 99.5 101.5 Spectrophotomet
ric Method
Moisture Content
4.8 5.1 4.5 ASTM D2016
(%)
Insoluble Matter AATCC Test
0.3 0.8 0.2
(%) Method 143
Color Fastness
to Washing 4-5 4 4-5 ISO 105-C06
(Color Change)
Color Fastness
to Washing
o 4 3-4 4 ISO 105-C06
(Staining on
Cotton)
Color Fastness
to Light (Xenon 4 3-4 4 ISO 105-B02
Arc)
Color Fastness
, 4-5 4 4-5 ISO 105-X12
to Rubbing (Dry)
Color Fastness
) 3 2-3 3 ISO 105-X12
to Rubbing (Wet)
Color Fastness
to Perspiration
o 4 4 4-5 ISO 105-E04
(Acidic &
Alkaline)
Accelerated
) AATCC Test
Aging (Strength 2.5 4.0 2.2
Method 26

Loss %)
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Experimental Workflow and Dyeing Process

The following diagrams illustrate the general experimental workflow for the comparative
analysis and the key stages in the sulphur dyeing process.
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« To cite this document: BenchChem. [A Comparative Performance Analysis of Sulphur Light
Yellow GC from Different Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#performance-comparison-of-sulphur-light-
yellow-gc-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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